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Compound of Interest

Compound Name: IMP-2373

Cat. No.: B12380922

For Immediate Release

LONDON, UK — December 8, 2025 — A comprehensive technical guide detailing the chemical
structure, synthesis, and application of IMP-2373, a novel cyanopyrrolidine (CNPy)-based
covalent probe, is now available for researchers, scientists, and drug development
professionals. This guide provides an in-depth look at IMP-2373 as a potent and broad-
spectrum activity-based probe for monitoring deubiquitinase (DUB) activity in living cells, a
critical area of investigation for various diseases, including cancer and neurodegenerative
disorders.

IMP-2373 has emerged as a valuable tool for profiling the activity of a significant portion of the
DUB enzyme family. Its ability to covalently bind to the active site of these enzymes allows for
the quantitative assessment of their engagement, providing crucial insights into their roles in
cellular processes. This guide summarizes the key findings and methodologies from the
seminal research that introduced this probe.

Chemical Profile of IMP-2373

The fundamental characteristics of IMP-2373 are outlined below, providing a foundational
understanding of its molecular properties.
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Property Value

Chemical Name IMP-2373

Molecular Formula C21H20N40O2

Molecular Weight 360.41 g/mol

Class Cyanopyrrolidine (CNPy)-based probe

Covalent, pan-deubiquitinase (DUB) activity-

Function
based probe

Deubiquitinase Engagement Profile

IMP-2373 has been demonstrated to engage a wide array of deubiquitinases across various
cell lines. Quantitative proteomic analysis has revealed that IMP-2373 can engage with over 35
DUBSs, making it a powerful tool for broad-spectrum DUB activity profiling.[1][2][3] The
engagement is typically measured by a log2 fold change in protein enrichment in the presence
of the probe compared to a vehicle control. A summary of the number of DUBs engaged at a

specific concentration is presented below.

Number of DUBs
. IMP-2373 . . Engaged (log2 fold
Cell Lines Tested ] Incubation Time
Concentration change > 0.3 vs.
vehicle)

Varies by cell line,
T47D, U20S, U87-

MG

3 uM 1.5 hours with broad
engagement observed

Note: For a comprehensive list of all engaged DUBs and their specific quantitative data,
researchers are directed to the supplementary materials of the primary research publication by

Conole et al. in Angewandte Chemie.

Experimental Protocols
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This section provides a detailed overview of the key experimental methodologies associated
with the synthesis and application of IMP-2373.

Synthesis of IMP-2373

The synthesis of IMP-2373 involves a multi-step chemical process characteristic of
cyanopyrrolidine probe synthesis. While the precise, step-by-step protocol is proprietary and
detailed in the supplementary information of the original publication, the general workflow is as
follows:
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Sample Preparation

Live Cell Incubation with IMP-2373

:

Cell Lysis

:

Click Chemistry with Reporter Tag (e.g., Biotin or Fluorophore)

Protein Enrichmént and Digestion

Enrichment of Probe-Labeled Proteins (e.g., Streptavidin Pulldown)

:

On-Bead Digestion (Trypsin)

Mass Spectrometr&amd Data Analysis

LC-MS/MS Analysis

:

Data Analysis (Protein Identification and Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12380922#understanding-the-chemical-structure-of-
imp-2373]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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